Cas no 20482-33-1 (Azuleno[4,5-b]furan-2(3H)-one,4-(acetyloxy)-3a,4,5,6,6a,7,9a,9b-octahydro-6-hydroxy-6,9-dimethyl-3-methylene-,(3aR,4S,6R,6aR,9aR,9bR)-)

• Product Name: Azuleno[4,5-b]furan-2(3H)-one,4-(acetyloxy)-3a,4,5,6,6a,7,9a,9b-octahydro-6-hydroxy-6,9-dimethyl-3-methylene-,(3aR,4S,6R,6aR,9aR,9bR)-
• CAS No: 20482-33-1
• MF: C₁₇H₂₂O₅
• MW: 306.353585720062
• CID: 289400
• PubChem ID: 174867
• Update Time: 2025-04-19

Azuleno[4,5-b]furan-2(3H)-one,4-(acetyloxy)-3a,4,5,6,6a,7,9a,9b-octahydro-6-hydroxy-6,9-dimethyl-3-methylene-,(3aR,4S,6R,6aR,9aR,9bR)- Chemical and Physical Properties

Names and Identifiers

• Azuleno[4,5-b]furan-2(3H)-one,4-(acetyloxy)-3a,4,5,6,6a,7,9a,9b-octahydro-6-hydroxy-6,9-dimethyl-3-methylene-,(3aR,4S,6R,6aR,9aR,9bR)-
• (3aR)-3a,4,5,6,6aβ,7,9aβ,9bα-Octahydro-4β-acetoxy-6,9-dimethyl-6β-hydroxy-3-methyleneazuleno[4,5-b]furan-2(3H)-one
• [(3aR,4S,6R,6aR,9aR,9bR)-6-hydroxy-6,9-dimethyl-3-methylidene-2-oxo-4,5,6a,7,9a,9b-hexahydro-3aH-azuleno[4,5-b]furan-4-yl] acetate
• Azuleno[4,5-b]furan-2(3H)-one,4-(acetyloxy)-3a,4,5,6,6a,7,9a,9b-octahydro-6-hydroxy-6,9-dimethyl-3-methylene-,(3aR,4S,6R,6aR,
• cumambrin A
• Azuleno(4,5-b)furan-2(3H)-one, 4-(acetyloxy)-3a,4,5,6,6a,7,9a,9b-octahydro-6-hydroxy-6,9-dimethyl-3-methylene-, (3aR-(3aalpha,4alpha,6alpha,6aalpha,9aalpha,9bbeta))-
• 20482-33-1
• DTXSID80174450
• CHEMBL190755

• Inchi： 1S/C17H22O5/c1-8-5-6-11-13(8)15-14(9(2)16(19)22-15)12(21-10(3)18)7-17(11,4)20/h5,11-15,20H,2,6-7H2,1,3-4H3/t11-,12+,13+,14-,15-,17-/m1/s1
• InChI Key： XMJROHDIQQOWTO-NRPXGKOBSA-N
• SMILES： O1C(C(=C)[C@@H]2[C@H](C[C@](C)([C@@H]3CC=C(C)[C@@H]3[C@@H]12)O)OC(C)=O)=O

Computed Properties

• Exact Mass: 306.14676
• Monoisotopic Mass: 306.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• Density: 1.23
• Boiling Point: 457.4°Cat760mmHg
• Flash Point: 164.7°C
• Refractive Index: 1.55
• PSA: 72.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Guaianolides and derivatives